Cas no 1157008-32-6 (N-(3,4-difluorophenyl)oxan-4-amine)

• Product Name: N-(3,4-difluorophenyl)oxan-4-amine
• CAS No: 1157008-32-6
• MF: C₁₁H₁₃F₂NO
• MW: 213.223829984665
• CID: 5049701
• PubChem ID: 43608416
• Update Time: 2026-02-28

N-(3,4-difluorophenyl)oxan-4-amine Chemical and Physical Properties

Names and Identifiers

• N-(3,4-Difluorophenyl)tetrahydro-2H-pyran-4-amine
• N-(3,4-difluorophenyl)oxan-4-amine

• Inchi： 1S/C11H13F2NO/c12-10-2-1-9(7-11(10)13)14-8-3-5-15-6-4-8/h1-2,7-8,14H,3-6H2
• InChI Key： IHLJFNXZPRYVFH-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)NC1CCOCC1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 197
• XLogP3: 2.5
• Topological Polar Surface Area: 21.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on N-(3,4-difluorophenyl)oxan-4-amine

Introduction to N-(3,4-difluorophenyl)oxan-4-amine (CAS No. 1157008-32-6)

N-(3,4-difluorophenyl)oxan-4-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1157008-32-6, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of fluorine atoms in its aromatic ring and the amine functional group on the oxane ring contributes to its distinct chemical behavior and reactivity, making it a valuable candidate for further exploration.

The compound's molecular structure, featuring a 3,4-difluorophenyl moiety and an oxan-4-amine substituent, positions it as a promising intermediate in the synthesis of various bioactive molecules. The fluorine atoms introduce electron-withdrawing effects, which can modulate the electronic properties of the aromatic system, influencing both its reactivity and biological activity. This feature is particularly relevant in the design of pharmacophores that target specific biological pathways.

In recent years, there has been growing interest in the development of fluorinated compounds for their enhanced metabolic stability and improved binding affinity to biological targets. N-(3,4-difluorophenyl)oxan-4-amine aligns with this trend, offering a versatile scaffold for medicinal chemists to explore. Its oxan-4-amine group provides a nucleophilic site for further functionalization, enabling the creation of complex molecules with tailored properties.

One of the most compelling aspects of N-(3,4-difluorophenyl)oxan-4-amine is its potential role in the development of novel therapeutic agents. The compound's structural features suggest that it may exhibit inhibitory activity against various enzymes and receptors involved in disease processes. For instance, studies have indicated that fluorinated aromatic compounds can exhibit potent activity against enzymes such as kinases and proteases, which are often implicated in cancer and inflammatory diseases.

The pharmaceutical industry has increasingly recognized the importance of fluorine-containing compounds in drug discovery. The ability of fluorine to influence both the physical properties (such as lipophilicity) and biological activity of molecules makes it an invaluable tool for medicinal chemists. N-(3,4-difluorophenyl)oxan-4-amine exemplifies this trend, as it combines the advantages of fluorinated aromatic systems with a functionalized amine group that can be further modified to enhance its pharmacological profile.

Recent research has also highlighted the role of oxane rings in enhancing the bioavailability and target specificity of drug candidates. The incorporation of an oxane ring into a molecule can improve its solubility and stability, while also influencing its interaction with biological targets. In the case of N-(3,4-difluorophenyl)oxan-4-amine, the oxan-4-amine group may contribute to these desirable properties, making it an attractive scaffold for drug development.

The synthesis of N-(3,4-difluorophenyl)oxan-4-amine involves several key steps that highlight its complexity and potential utility. The introduction of fluorine atoms into the aromatic ring requires precise control over reaction conditions to ensure high yield and purity. Additionally, the functionalization of the oxane ring with an amine group necessitates careful selection of reagents and catalysts to achieve optimal results.

In conclusion, N-(3,4-difluorophenyl)oxan-4-amine (CAS No. 1157008-32-6) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential applications in drug development make it a compound of considerable interest. As research continues to uncover new insights into its properties and reactivity, it is likely that this molecule will play an increasingly important role in the discovery and development of novel therapeutic agents.